Cas no 53448-53-6 (1,4-Anhydro-D-xylitol)

• Product Name: 1,4-Anhydro-D-xylitol
• CAS No: 53448-53-6
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 1064324
• PubChem ID: 253660001
• Update Time: 2025-04-20

1,4-Anhydro-D-xylitol Chemical and Physical Properties

Names and Identifiers

• 1,4-Anhydro-D-xylitol
• 1-deoxy-D-ribofuranose
• (2R,3R,4S)-2-(Hydroxymethyl)tetrahydrofuran-3,4-diol
• UNII-8XWR7NN42F
• UNII-5KQL0CX6R6
• 1,4-Anhydroxylitol
• CS-0188768
• DB-130842
• D-Xylitol, 1,4-anhydro-
• 491-19-0
• DTXSID70964160
• 5KQL0CX6R6
• EINECS 258-560-9
• rel-(2R,3R,4S)-2-(Hydroxymethyl)tetrahydrofuran-3,4-diol
• HY-W007174A
• NS00089399
• Xylitol, 1,4-anhydro-
• A871841
• SCHEMBL608371
• (2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-diol
• 1,4-Anhydropentitol
• DB-238159
• 8XWR7NN42F
• 53448-53-6
• KZVAAIRBJJYZOW-VPENINKCSA-N
• AKOS022173514
• Anhydroxylitol
• XYLITAN
• CS-W007174
• MFCD27923011
• DS-7326
• (+/-)-1,4-ANHYDROXYLITOL
• D70723
• A2635
• XH1540

• Inchi： 1S/C5H10O4/c6-1-4-5(8)3(7)2-9-4/h3-8H,1-2H2/t3-,4+,5+/m0/s1
• InChI Key： KZVAAIRBJJYZOW-VPENINKCSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1CO)O)O

Computed Properties

• Exact Mass: 134.05800
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Boiling Point: 160°C/0.2mmHg(lit.)
• PSA: 69.92000
• LogP: -1.90070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides